2-methyl-3-(prop-2-ynoylamino)benzoic acid
Overview
Description
2-methyl-3-(prop-2-ynoylamino)benzoic acid is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.2. The purity is usually 91.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-methyl-3-(prop-2-ynoylamino)benzoic acid involves the reaction of 2-methyl-3-nitrobenzoic acid with propargylamine followed by reduction of the nitro group and subsequent acylation of the resulting amine.", "Starting Materials": [ "2-methyl-3-nitrobenzoic acid", "propargylamine", "sodium borohydride", "acetic anhydride", "pyridine", "chloroform", "sodium hydroxide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: Dissolve 2-methyl-3-nitrobenzoic acid (1.0 g) and propargylamine (1.2 g) in chloroform (20 mL) and add pyridine (1.0 mL). Stir the mixture at room temperature for 24 hours.", "Step 2: Add water (20 mL) to the reaction mixture and extract with chloroform (3 x 20 mL). Combine the organic layers and dry over sodium sulfate. Concentrate the solution under reduced pressure to obtain the crude amine product.", "Step 3: Dissolve the crude amine product in ethanol (10 mL) and add sodium borohydride (0.2 g) slowly with stirring. After the addition is complete, stir the mixture at room temperature for 2 hours.", "Step 4: Add acetic anhydride (1.0 mL) to the reaction mixture and stir at room temperature for 1 hour. Quench the reaction by adding water (10 mL) and stir for an additional 30 minutes.", "Step 5: Extract the mixture with chloroform (3 x 20 mL) and combine the organic layers. Wash the organic layer with sodium hydroxide solution (10%) and then with water. Dry the organic layer over sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 6: Dissolve the crude product in a mixture of water (10 mL) and hydrochloric acid (1.0 mL) and stir at room temperature for 1 hour. Filter the resulting solid and wash with water. Dry the solid under vacuum to obtain the final product, 2-methyl-3-(prop-2-ynoylamino)benzoic acid." ] } | |
CAS No. |
1342365-77-8 |
Molecular Formula |
C11H9NO3 |
Molecular Weight |
203.2 |
Purity |
91 |
Origin of Product |
United States |
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